1-Chloro-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one

• Molecular Formula: C10H9ClF2O2S
• Molecular Weight: 266.69 g/mol
• IUPAC Name: 1-chloro-1-[5-(difluoromethoxy)-2-sulfanylphenyl]propan-2-one
• InChI: InChI=1S/C10H9ClF2O2S/c1-5(14)9(11)7-4-6(15-10(12)13)2-3-8(7)16/h2-4,9-10,16H,1H3
• InChI Key: VFNHTWMVDWDOAF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C=CC(=C1)OC(F)F)S)Cl

Description

1-Chloro-1-(5-(difluoromethoxy)-2-mercaptophenyl)propan-2-one is a chlorinated ketone derivative featuring a substituted phenyl ring with difluoromethoxy (–O–CF₂H) and mercapto (–SH) groups. This compound is structurally significant due to its electron-withdrawing substituents, which influence its reactivity and stability. The difluoromethoxy group enhances electronegativity and metabolic stability compared to non-fluorinated analogs, while the mercapto group provides nucleophilic reactivity, enabling participation in thioether formation or oxidation reactions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share structural motifs with the target molecule, such as chlorinated ketones, aromatic substituents, or heteroatom-containing groups:

Compound Name	Substituents/Functional Groups	Key Functional Features	Physical State	Applications/Significance	References
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	4-Methoxyphenyl, hydrazinylidene (–N–N═C–)	Hydrazone backbone, methoxy group	Crystalline solid	Intermediate for pyrazoles/heterocycles
1-(5-Chlorothiophen-2-yl)-3-phenylprop-2-en-1-one	Chlorothiophene, α,β-unsaturated ketone	Thiophene ring, conjugated enone system	Solid (likely)	Organic synthesis building block
1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one	Dichloro-fluorophenyl, α,β-unsaturated ketone	Halogenated aryl, enone reactivity	Solid (recrystallized)	Pharmaceutical intermediate
Pantoprazole sulfone intermediate (III)	Difluoromethoxy benzimidazole, sulfonyl group	Sulfonyl linkage, difluoromethoxy	Not specified	Overoxidized impurity in PNT synthesis
Ethyl (Z)-2-chloro-2-[2-(4-methoxyphenyl)hydrazin-1-ylidene]acetate	4-Methoxyphenyl, hydrazinylidene, ester group	Ester functionality, planar conformation	Crystalline solid	Precursor to hydrazonoyl chlorides

Key Comparative Insights

Reactivity and Stability :

• The difluoromethoxy group in the target compound enhances electron-withdrawing effects compared to the methoxy group in ’s hydrazinylidene analog. This increases resistance to oxidative degradation, a critical factor in drug stability .
• The mercapto (–SH) group distinguishes the target compound from thiophene () or hydrazinylidene () derivatives, enabling nucleophilic substitution or oxidation to disulfides/sulfonic acids, which are pivotal in drug functionalization .

Synthetic Utility :

• Compounds like 1-(2,4-dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one () and the target molecule share halogenated aromatic rings, which facilitate electrophilic substitution reactions. However, the target’s difluoromethoxy group may direct regioselectivity differently compared to halogens .
• The hydrazinylidene derivatives () serve as intermediates for heterocycles (e.g., pyrazoles), whereas the target compound’s mercapto group could anchor it to metal surfaces or biomolecules in drug delivery systems .

Crystallographic and Conformational Features: Structural studies of analogs (e.g., ) reveal planar conformations stabilized by intramolecular hydrogen bonds (N–H⋯O), which may also apply to the target compound. Such rigidity can influence packing efficiency and solubility .

Research Findings and Implications

• Pharmaceutical Relevance: The target compound’s structural similarity to pantoprazole intermediates () suggests its utility in synthesizing benzimidazole derivatives, which are critical for antiulcer medications. The difluoromethoxy group may improve metabolic stability over non-fluorinated analogs .
• Synthetic Challenges : Mercapto groups are prone to oxidation, necessitating controlled reaction conditions to avoid sulfone byproducts (as seen in pantoprazole synthesis) .
• Comparative Stability: Halogenated propanones (e.g., ) exhibit higher thermal stability due to strong C–Cl bonds, whereas the target compound’s stability may rely on the balance between electron-withdrawing (–O–CF₂H) and electron-donating (–SH) groups .